Cas no 1286230-84-9 (N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide)

• Product Name: N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide
• CAS No: 1286230-84-9
• MF: C₁₅H₂₃BN₂O₃
• MW: 290.165724039078
• MDL: MFCD14585582
• CID: 4566529
• Update Time: 2025-06-22

N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRIDIN-2-YL]-ISOBUTYRAMIDE
• N-(4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)isobutyraMide
• 2-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]propanamide
• A929368
• 2-(Isobutyramido)pyridine-4-boronic acid pinacol ester
• 2-methyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]propanamide
• N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide

• MDL： MFCD14585582
• Inchi： 1S/C15H23BN2O3/c1-10(2)13(19)18-12-9-11(7-8-17-12)16-20-14(3,4)15(5,6)21-16/h7-10H,1-6H3,(H,17,18,19)
• InChI Key： JOCSUWANXHYNOG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)NC(C(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide

N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide Professional Introduction

CAS No. 1286230-84-9 is a unique chemical compound with the product name N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide. This compound has garnered significant attention in the field of organic chemistry due to its distinctive structure and potential applications in various industries. The molecule features a pyridine ring substituted with a dioxaborolane group and an isobutyramide moiety, making it a versatile building block for further chemical modifications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dioxaborolane precursor. The use of boron-based reagents is crucial in this process, as they enable the formation of the dioxaborolane ring. Recent advancements in boron chemistry have significantly improved the efficiency and selectivity of these reactions. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the dioxaborolane moiety.

The pyridine ring in this compound plays a pivotal role in its reactivity and functionality. Pyridine derivatives are widely used in pharmaceuticals and agrochemicals due to their ability to form hydrogen bonds and interact with biological systems. The substitution pattern on the pyridine ring can be tailored to optimize these properties. In this case, the presence of the dioxaborolane group at position 4 and the isobutyramide group at position 2 creates a unique electronic environment that enhances the compound's stability and reactivity.

The isobutyramide group attached to the pyridine ring introduces additional functionality to the molecule. Isobutyramides are known for their ability to act as protecting groups in organic synthesis and can also participate in various nucleophilic substitutions. This makes N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide an ideal candidate for further functionalization in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials such as boron-containing polymers and hybrid organic-inorganic materials. These materials exhibit exceptional thermal stability and mechanical properties, making them suitable for high-tech applications such as aerospace components and electronic devices.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. The combination of a boron-containing moiety and a pyridine ring provides a unique pharmacophore that can interact with biological targets such as enzymes and receptors.

The development of efficient synthetic routes for this compound has been a focus of recent research efforts. By optimizing reaction conditions and utilizing novel catalysts, chemists have achieved higher yields and better purity levels. These advancements have made it possible to scale up the production of this compound for industrial applications.

In conclusion, CAS No. 1286230-84-9, or N-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-isobutyramide, represents a significant advancement in modern organic chemistry. Its unique structure and versatile functional groups make it an invaluable tool for researchers across various disciplines. With ongoing research into its properties and applications